Cas no 773134-80-8 (2-Trifluoromethoxy-benzoic acid ethyl ester)

• Product Name: 2-Trifluoromethoxy-benzoic acid ethyl ester
• CAS No: 773134-80-8
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD06204383
• CID: 4716897
• Update Time: 2025-10-29

2-Trifluoromethoxy-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethoxy-benzoic acid ethyl ester
• 2-Trifluoromethoxybenzoic acid ethyl ester

• MDL： MFCD06204383
• Inchi： 1S/C10H9F3O3/c1-2-15-9(14)7-5-3-4-6-8(7)16-10(11,12)13/h3-6H,2H2,1H3
• InChI Key： YUQQVXLPASLXLU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on 2-Trifluoromethoxy-benzoic acid ethyl ester

Introduction to 2-Trifluoromethoxy-benzoic acid ethyl ester (CAS No. 773134-80-8)

2-Trifluoromethoxy-benzoic acid ethyl ester, with the chemical formula C₉H₉FO₃, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound is characterized by its trifluoromethoxy group and its esterification with ethanol, making it a versatile intermediate in organic synthesis. The presence of the trifluoromethoxy moiety imparts unique electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry.

The CAS number 773134-80-8 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. As a derivative of benzoic acid, 2-Trifluoromethoxy-benzoic acid ethyl ester inherits certain pharmacological properties from its parent structure while introducing new functionalities through fluorination and esterification.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. This has led to its incorporation into numerous lead compounds during the drug discovery process.

One of the most compelling aspects of 2-Trifluoromethoxy-benzoic acid ethyl ester is its role as a building block in the synthesis of more complex molecules. Its structural features make it an excellent precursor for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. For instance, the ester group can be hydrolyzed to yield 2-Trifluoromethoxy-benzoic acid, which can then be further modified through various chemical reactions.

The pharmaceutical industry has been particularly keen on exploring the potential of this compound in the development of novel therapeutics. Researchers have utilized 2-Trifluoromethoxy-benzoic acid ethyl ester in the synthesis of potential inhibitors for enzymes such as cyclooxygenase (COX) and aromatase. These enzymes are implicated in various pathological processes, including inflammation and hormone-dependent cancers. The fluorinated aromatic ring is believed to enhance binding interactions with these targets, leading to more potent and selective inhibitors.

Recent studies have also highlighted the compound's utility in the development of antiviral agents. The unique electronic properties of fluorinated benzoic acid derivatives have been shown to disrupt viral replication cycles by interfering with essential viral enzymes or structural proteins. This has opened up new avenues for the design of next-generation antiviral drugs that are less susceptible to resistance mechanisms.

In addition to its pharmaceutical applications, 2-Trifluoromethoxy-benzoic acid ethyl ester has found use in agrochemical research. Fluorinated compounds are known for their improved resistance to environmental degradation, making them ideal candidates for developing more sustainable agricultural practices. By incorporating this compound into pesticide formulations, researchers aim to enhance their efficacy while minimizing ecological impact.

The synthesis of 2-Trifluoromethoxy-benzoic acid ethyl ester typically involves multi-step organic reactions starting from commercially available precursors such as anisole or trifluoroanisole. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy group with high regioselectivity. These methods ensure that the final product is obtained in high purity, which is crucial for downstream applications.

The handling and storage of this compound require adherence to standard laboratory protocols to maintain its integrity. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure during handling. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

As research continues to uncover new applications for fluorinated compounds, the demand for high-quality intermediates like 2-Trifluoromethoxy-benzoic acid ethyl ester is expected to grow. The ability to modify its structure allows chemists to fine-tune its properties for specific applications, making it an indispensable tool in modern drug discovery and materials science.

In conclusion, 2-Trifluoromethoxy-benzoic acid ethyl ester (CAS No. 773134-80-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with tailored functionalities. As research progresses, this compound is likely to play an even greater role in developing innovative solutions across multiple scientific disciplines.